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Compound of Interest

Compound Name: AuM1Phe

Cat. No.: B12376159

The designation "AuM1Phe" does not correspond to a standardized or publicly documented
chemical entity. An extensive search of chemical literature and databases reveals no molecule
with this specific name. The nomenclature suggests a compound comprised of Gold (Au) and
the essential amino acid Phenylalanine (Phe). The "M1" component remains ambiguous and
may denote a specific experimental variant, a muscarinic M1 receptor-targeted gold-
phenylalanine conjugate, or an internal project code.

This guide provides an in-depth analysis of the known chemical interactions between gold and
phenylalanine, which likely form the basis of the queried substance. The information presented
here is synthesized from current scientific literature and is intended for researchers, scientists,
and professionals in drug development.

I. The Chemical Nature of Gold-Phenylalanine
Interactions

The interaction between gold and phenylalanine can result in several types of chemical
structures, primarily gold nanoparticles (AuNPs) and gold nanoclusters (AuNCs) stabilized by
phenylalanine, or coordination complexes.

» Gold Nanoparticles and Nanoclusters: Phenylalanine can act as both a reducing agent and a
capping agent in the synthesis of gold nanopatrticles. The amino acid can reduce gold salts,
such as chloroauric acid (HAuCla), to form elemental gold, which then nucleates and grows
into nanoparticles. The phenylalanine molecules can then stabilize these nanopatrticles by
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binding to their surface.[1] The interaction involves the amine and carboxyl groups of

phenylalanine, which can chelate with gold ions.[2] Theoretical studies have investigated the

complexes of phenylalanine with gold clusters of varying atomicity and charge, indicating

that the interactions are partially covalent and partially electrostatic.[3]

o Coordination Complexes: Gold, particularly in its +1 or +3 oxidation state, can form

coordination complexes with phenylalanine. The amino and carboxylate groups of

phenylalanine can act as ligands, donating electron pairs to the gold center. The aromatic

phenyl group of phenylalanine can also engage in —1t stacking interactions, which can play

a role in the self-assembly and stabilization of these structures.[2]

Il. Structural Characteristics

The precise chemical structure of a gold-phenylalanine complex would depend on the

stoichiometry of the reactants, the oxidation state of gold, and the reaction conditions.

o For Phenylalanine-stabilized Gold Nanoparticles: The core consists of a metallic gold

nanoparticle, with phenylalanine molecules adsorbed on the surface. The binding to the

surface likely occurs through the amine and carboxylate groups.

o For Gold-Phenylalanine Coordination Complexes: A central gold ion would be coordinated to

one or more phenylalanine molecules. The coordination geometry would be dictated by the

oxidation state of the gold and the nature of other ligands present. For instance, Gold(l)

complexes often exhibit linear geometry, while Gold(lll) complexes typically adopt a square

planar geometry.

The structure of the amino acid L-phenylalanine is provided below for reference.

L-Phenylalanine

Property

Value

Chemical Formula

CoH11NO2[4]

IUPAC Name (2S)-2-amino-3-phenylpropanoic acid[4]
Molar Mass 165.19 g/mol
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lll. Experimental Characterization

The characterization of gold-phenylalanine complexes typically involves a combination of
spectroscopic and microscopic techniques to elucidate their structure, size, and optical

properties.
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Analytical Technique

Information Obtained

References

UV-Visible Spectroscopy

Used to monitor the formation
and stability of gold
nanoparticles by observing the
surface plasmon resonance
(SPR) band. Changes in the
absorbance spectra can
indicate ligand exchange
between gold precursors and

phenylalanine.

[1]2]

Transmission Electron
Microscopy (TEM)

Provides direct visualization of
the size, shape, and
morphology of gold
nanoparticles and

nanoclusters.

[1]

Fourier-Transform Infrared

(FTIR) Spectroscopy

Used to identify the functional
groups of phenylalanine
involved in the binding to the

gold surface.

[5]

X-ray Photoelectron

Spectroscopy (XPS)

Can determine the elemental
composition and the oxidation

state of gold in the complexes.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Provides detailed information
about the chemical
environment of the
phenylalanine molecule upon

interaction with gold.

[5]

Mass Spectrometry (ESI-MS)

Used to determine the mass-
to-charge ratio of the
synthesized complexes,
helping to confirm their

composition.

[5]
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IV. Potential Applications

Gold-phenylalanine complexes are being explored for various applications in sensing and
diagnostics. The fluorescence properties of phenylalanine-gold nanoclusters make them
suitable as sensing platforms for detecting other molecules.[2][6] The biocompatibility of gold
nanoparticles and the biological role of phenylalanine suggest potential applications in
biomedicine, although this area requires further research.

V. Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of
gold-phenylalanine complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-of-aumlphe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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